Cas no 119980-12-0 (L-Leucine,L-asparaginyl-L-alanyl-L-lysyl-L-threonyl-L-isoleucyl-L-isoleucyl-L-valyl-L-glutaminyl-(9CI))

• Product Name: L-Leucine,L-asparaginyl-L-alanyl-L-lysyl-L-threonyl-L-isoleucyl-L-isoleucyl-L-valyl-L-glutaminyl-(9CI)
• CAS No: 119980-12-0
• MF: C₄₅H₈₂N₁₂O₁₃
• MW: 999.205191135406
• CID: 188285
• PubChem ID: 128998
• Update Time: 2025-04-19

L-Leucine,L-asparaginyl-L-alanyl-L-lysyl-L-threonyl-L-isoleucyl-L-isoleucyl-L-valyl-L-glutaminyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Leucine,L-asparaginyl-L-alanyl-L-lysyl-L-threonyl-L-isoleucyl-L-isoleucyl-L-valyl-L-glutaminyl-(9CI)
• (2S)-2-[[(2S)-5-amino-2-[[(2S)-2-[[(2S,3S)-2-[[(2S,3S)-2-[[(2S,3R)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]propanoyl]amino]hexanoyl]amino]-3-hydroxybutanoyl]amino]-3-methylp
• L-Leucine,L-asparaginyl-L-alanyl-L-lysyl-L-threonyl-L-isoleucyl-L-isoleucyl-L-valyl-L-glutamin...
• NAKTIIVQL nanopeptide
• Asn-ala-lys-thr-ile-ile-val-gln-leu
• L-asparaginyl-L-alanyl-L-lysyl-L-threonyl-L-isoleucyl-L-isoleucyl-L-valyl-L-glutaminyl-L-leucine
• L-Leucine, N-(N2-(N-(N-(N-(N-(N2-(N-L-asparaginyl-L-alanyl)-L-lysyl)-L-threonyl)-L-isoleucyl)-L-isoleucyl)-L-valyl)-L-glutaminyl)-
• Naktiivql
• (2S)-2-[[(2S)-5-amino-2-[[(2S)-2-[[(2S,3S)-2-[[(2S,3S)-2-[[(2S,3R)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]propanoyl]amino]hexanoyl]amino]-3-hydroxybutanoyl]amino]-3-methylpentanoyl]amino]-3-methylpentanoyl]amino]-3-methylbutanoyl]amino]-5-oxopentanoyl]amino]-4-methylpentanoic acid
• DTXSID40152633
• 119980-12-0

• Inchi： 1S/C45H82N12O13/c1-11-23(7)34(42(66)54-33(22(5)6)41(65)52-29(16-17-31(48)59)39(63)53-30(45(69)70)19-21(3)4)55-43(67)35(24(8)12-2)56-44(68)36(26(10)58)57-40(64)28(15-13-14-18-46)51-37(61)25(9)50-38(62)27(47)20-32(49)60/h21-30,33-36,58H,11-20,46-47H2,1-10H3,(H2,48,59)(H2,49,60)(H,50,62)(H,51,61)(H,52,65)(H,53,63)(H,54,66)(H,55,67)(H,56,68)(H,57,64)(H,69,70)/t23-,24-,25-,26+,27-,28-,29-,30-,33-,34-,35-,36-/m0/s1
• InChI Key： JJQSPVIEQMFVNS-YMAIGWNHSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC([C@H]([C@@H](C)O)NC([C@H](CCCCN)NC([C@H](C)NC([C@H](CC(N)=O)N)=O)=O)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC(C)C)=O)CCC(N)=O)=O)C(C)C)=O)[C@@H](C)CC

Computed Properties

• Exact Mass: 998.61296
• Monoisotopic Mass: 998.61243072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 70
• Rotatable Bond Count: 34
• Complexity: 1800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 429Ų

Experimental Properties

• PSA: 428.55